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Compound of Interest

Compound Name: BAY-588

Cat. No.: B605941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BAY-588,

a selective glucose transporter inhibitor. Adherence to these guidelines is crucial for ensuring

the accuracy and reproducibility of experimental results.

Compound Information
BAY-588 is a derivative of BAY-876 and acts as an inhibitor of glucose transporters, with

selectivity for Glut4, Glut1, and Glut3 over Glut2.[1] Proper preparation and storage of stock

solutions are essential for maintaining its biological activity.

Table 1: Chemical and Physical Properties of BAY-588
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Property Value Reference

Molecular Formula C₂₇H₂₅F₄N₅O₂ [1]

Molecular Weight 527.5 g/mol [1]

Appearance White to beige powder

Solubility

DMSO: 20 mg/mLDMF: 20

mg/mLEthanol: 1

mg/mLDMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mL

[1]

Storage Store at -20°C

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of BAY-588 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
BAY-588 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions
BAY-588 is for research use only and not for human use.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information. BAY-588 has a

hazard classification of H413 (May cause long lasting harmful effects to aquatic life) and

precautionary statements P273 (Avoid release to the environment) and P501 (Dispose of

contents/container in accordance with local regulations).

Step-by-Step Procedure
Equilibrate BAY-588: Allow the vial of BAY-588 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh the Compound: Tare a sterile microcentrifuge tube or vial on a calibrated analytical

balance. Carefully weigh the desired amount of BAY-588 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.275 mg of BAY-588.

Calculate the Required Volume of Solvent: Use the following formula to calculate the volume

of DMSO required to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of BAY-588 to make a 10 mM stock solution:

Mass = 1 mg = 0.001 g

Concentration = 10 mM = 0.01 mol/L

Molecular Weight = 527.5 g/mol

Volume (L) = 0.001 g / (0.01 mol/L * 527.5 g/mol ) = 0.00018957 L = 189.6 µL
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Dissolve the Compound: Add the calculated volume of DMSO to the vial containing the BAY-
588 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, brief sonication in an ultrasonic bath or gentle warming to

37°C can aid in dissolution. Visually inspect the solution to ensure there are no visible

particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage Conditions: Store the aliquots at -20°C for use within one month or at -80°C for up to

six months.

Workflow and Signaling Pathway Diagrams
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing BAY-588 stock solution.

Simplified Signaling Pathway Inhibition by BAY-588
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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